Cas no 153265-57-7 (Ncdac)

Ncdac structure
Ncdac structure
Product Name:Ncdac
CAS No:153265-57-7
MF:C10H12N4O4
MW:252.22668170929
CID:165983
Update Time:2023-08-02

Ncdac Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-isocyano-b-D-arabinofuranosyl)-
    • 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-isocyano-beta-D-arabinofuranosyl)-
    • 2'-Deoxy-2'-isocyano-1-arabinofuranosylcytosine
    • 4-Amino-1-(2-deoxy-2-isocyano-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
    • 4-amino-1-(2-deoxy-2-isocyano-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
    • NCDAC
    • 1-(2-Isocyano-2-deoxy-beta-D-arabinofuranosyl)cytosine
    • 1-(2-Deoxy-2-isocyanopentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol
    • Ncdac
    • Inchi: 1S/C10H12N4O4/c1-12-7-8(16)5(4-15)18-9(7)14-3-2-6(11)13-10(14)17/h2-3,5,7-9,15-16H,4H2,(H2,11,13,17)/t5-,7+,8-,9-/m1/s1
    • InChI Key: SSDLPLWBMNUNRB-VCGXYPBASA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)[N+]#[C-])O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 466
  • XLogP3: -2.4
  • Topological Polar Surface Area: 113
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